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Compound of Interest

Compound Name: Lyso Flipper-TR 29

Cat. No.: B12386887 Get Quote

In the intricate world of cellular biology, lysosomes are critical organelles, serving as the cell's

primary recycling and waste disposal system. Their dynamic nature and involvement in crucial

processes like autophagy, cell signaling, and metabolism make their visualization a key aspect

of research in fields ranging from fundamental cell biology to drug development and

neurodegenerative disease.[1][2] This guide provides an objective comparison between two

prominent fluorescent probes used for lysosome visualization: the well-established LysoTracker

series and the newer, mechanosensitive Lyso Flipper-TR.

Mechanism of Action: A Tale of Two Strategies
The fundamental difference between Lyso Flipper-TR and LysoTracker lies in their mechanism

for lysosome localization and the information they provide.

LysoTracker: Accumulation by Acidity

LysoTracker dyes are a family of fluorescent probes containing a weakly basic amine group.[1]

[2] In the neutral pH of the cytoplasm (around 7.2), the dye remains largely unprotonated and

can freely diffuse across cellular membranes. Upon entering the highly acidic environment of

lysosomes (pH 4.5-5.0), the weak base becomes protonated.[1] This charged, hydrophilic form

of the dye is unable to easily pass back across the lysosomal membrane, leading to its

accumulation and a bright fluorescent signal that marks the organelle.[1] This mechanism,

while effective for localization, means LysoTracker also stains other acidic compartments like

late endosomes and is dependent on the maintenance of a low intra-organellar pH.[1][3]
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Lyso Flipper-TR: Reporting Membrane Tension

Lyso Flipper-TR operates on a completely different principle. It is a mechanosensitive probe

specifically designed to report on the mechanical tension of the lysosomal membrane.[4][5][6]

The probe consists of a "flipper" fluorophore, which changes its fluorescence lifetime based on

the physical packing of lipids in the membrane, and a targeting moiety that directs it to the

lysosome.[5][6] When the lysosomal membrane is loosely packed (low tension), the probe's

two dithienothiophene groups can twist, resulting in a shorter fluorescence lifetime. Conversely,

in a tightly packed, ordered membrane (high tension), this twisting is restricted, leading to a

longer fluorescence lifetime.[4][7] This probe is fluorescent only when inserted into a lipid

bilayer, which minimizes background signal.[4][5][6] Its localization relies on a morpholine

headgroup that becomes protonated in the acidic environment, anchoring it to the lysosomal

membrane.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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